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Compound of Interest

Compound Name: O-desmethyl Mebeverine acid D5

Cat. No.: B1139145

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of O-desmethyl Mebeverine acid
D5, a deuterated metabolite of the antispasmodic drug Mebeverine. This document collates
critical data on its chemical properties, safety information, and its application in experimental
settings, particularly in pharmacokinetic studies.

Chemical and Physical Properties

O-desmethyl Mebeverine acid D5 is primarily utilized as an internal standard in bioanalytical
methods due to its isotopic labeling. The following table summarizes its key chemical and
physical properties as compiled from various suppliers.
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Property Value Source

4-[Ethyl[2-(4-hydroxyphenyl)-1-
Chemical Name methylethyl-d5]amino]butanoic  [1]
Acid

O-Desmethyl Mebeverine Acid-
d5, 4-((ethyl-d5)(1-(4-

Synonyms ((ethyl-d5)A [2][3]
hydroxyphenyl)propan-2-

yl)amino)butanoic acid

CAS Number 1329488-46-1 [1]
Molecular Formula C15H18DsNOs [1]
Molecular Weight 270.38 g/mol [1][4]
Appearance Not Available (likely a solid) [1]
Storage 2-8°C Refrigerator [1]
Shipping Conditions Ambient [1]

Internal standard for
Applications gquantitative analysis by NMR, [5]
GC-MS, or LC-MS

Safety Data Sheet Overview

A complete Safety Data Sheet (SDS) for O-desmethyl Mebeverine acid D5 is not publicly
available. However, an SDS for the related compound, O-desmethyl Mebeverine alcohol
hydrochloride, provides an indication of the potential hazards.[6] Researchers should handle O-
desmethyl Mebeverine acid D5 with appropriate caution, assuming a similar hazard profile
until a specific SDS is obtained from the supplier. The information below is adapted from the
SDS for O-desmethyl Mebeverine alcohol hydrochloride.[6]
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Hazard and Precaution Description

o Not classified as a hazardous substance or
GHS Classification _
mixture.[6]

Eye Contact: Immediately flush with large
amounts of water. Skin Contact: Rinse skin
) i thoroughly with water. Inhalation: Move to fresh
First Aid Measures _ _ _ -
air. Ingestion: Do NOT induce vomiting; wash
out mouth with water. In all cases of exposure, it

is advised to call a physician.[6]

Avoid inhalation and contact with eyes and skin.
Handling Use in areas with appropriate exhaust

ventilation.[6]

Wear appropriate personal protective
Personal Protective Equipment equipment, including safety glasses, gloves, and

a lab coat.[6]

Stable under recommended storage conditions.
Stability and Reactivity Incompatible with strong acids/alkalis and strong

oxidizing/reducing agents.[6]

Disclaimer: This safety information is based on a related compound and should be used as a
guideline. It is imperative to obtain the specific SDS from the supplier before handling O-
desmethyl Mebeverine acid D5.

Role in Mebeverine Metabolism and Mechanism of
Action

O-desmethyl Mebeverine acid is a significant metabolite of Mebeverine, an antispasmodic drug
used to treat irritable bowel syndrome (IBS). Mebeverine acts directly on the smooth muscle of
the gastrointestinal tract, relieving cramps and spasms. Its mechanism of action is thought to

involve the blockade of calcium channels in smooth muscle cells, leading to muscle relaxation.

Mebeverine undergoes extensive and rapid metabolism in the body, primarily through
hydrolysis by esterases. This initial step breaks down Mebeverine into Mebeverine alcohol and
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veratric acid. The Mebeverine alcohol is then further metabolized to form other compounds,
including O-desmethyl Mebeverine acid (also known as desmethylmebeverine acid or DMAC).
Due to this rapid metabolism, the parent Mebeverine drug is often undetectable in plasma.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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